2,N-Dihydroxy-3-methoxy-benzamide, 95%

• IUPAC Name: N,2-dihydroxy-3-methoxybenzamide
• InChI: InChI=1S/C8H9NO4/c1-13-6-4-2-3-5(7(6)10)8(11)9-12/h2-4,10,12H,1H3,(H,9,11)
• InChI Key: YABFXMPWTNNGJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C(=O)NO
• Molecular Formula: C8H9NO4
• Molecular Weight: 183.16 g/mol

Description

2,N-Dihydroxy-3-methoxy-benzamide is a chemical compound. It is a type of benzamide, a significant class of amide compounds found in various natural products in organic chemistry. Benzamides have been widely used in medical, industrial, biological, and potential drug industries.

Synthesis Analysis

The synthesis of similar benzamide compounds has been reported, starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The products were purified, and their analysis was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Mechanism of Action

Target of Action

Benzamides, a significant class of amide compounds, have been widely used in various industries and have shown diverse biological activities .

Mode of Action

It’s worth noting that benzamides have been known to exhibit a wide range of biological activities, including antioxidant, analgesic, and anti-inflammatory effects .

Biochemical Pathways

Benzamides have been reported to exhibit antioxidant activity, suggesting they may interact with pathways involved in oxidative stress .

Result of Action

Benzamides have been reported to exhibit antioxidant, analgesic, and anti-inflammatory effects .

Advantages and Limitations for Lab Experiments

2,N-Dihydroxy-3-methoxy-benzamide, 95% is a relatively safe chemical compound to use in laboratory experiments. It is non-toxic and has low volatility. However, it is not very soluble in water, so it must be used in an aqueous solution. Additionally, it is not very stable and can decompose at high temperatures or in the presence of light.

Future Directions

Future research on 2,N-Dihydroxy-3-methoxy-benzamide, 95% should focus on its use as a reagent in organic synthesis, as a catalyst in the synthesis of polymers-based materials, and as a component in the synthesis of pharmaceuticals. Additionally, further research should be conducted to explore its potential as an antioxidant and corrosion inhibitor in industrial applications. Other areas of research could include the development of new synthesis methods for 2,N-Dihydroxy-3-methoxy-benzamide, 95%, as well as the development of new applications for this compound. Finally, further research should be conducted to explore the biochemical and physiological effects of 2,N-Dihydroxy-3-methoxy-benzamide, 95% on the human body.

Synthesis Methods

2,N-Dihydroxy-3-methoxy-benzamide, 95% can be synthesized by reacting 2-hydroxy-3-methoxybenzaldehyde with ammonia in the presence of an acid catalyst. The resulting reaction produces 2,N-Dihydroxy-3-methoxy-benzamide, 95% and water as the byproducts. The reaction can be represented by the following equation:
C7H6O3 + NH3 → C7H8NO3 + H2O

Scientific Research Applications

2,N-Dihydroxy-3-methoxy-benzamide, 95% is used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the synthesis of polymers-based materials, and as a component in the synthesis of pharmaceuticals. It is also used as an antioxidant and as a corrosion inhibitor in industrial applications.